cis-N-Acetyl-S-(4-hydroxy-2-buten-1-yl)-L-cysteine-d3

• Molecular Formula: C9H15NO4S
• Molecular Weight: 236.31 g/mol
• InChI: InChI=1S/C9H15NO4S/c1-7(12)10-8(9(13)14)6-15-5-3-2-4-11/h2-3,8,11H,4-6H2,1H3,(H,10,12)(H,13,14)/b3-2-/t8-/m0/s1/i1D3
• InChIKey: CGYFKBWVTSXRDZ-FDTICWISSA-N

cis-N-Acetyl-S-(4-hydroxy-2-buten-1-yl)-L-cysteine-d3: Deuterated Internal Standard for Precise 1,3-Butadiene Biomarker Quantification

cis-N-Acetyl-S-(4-hydroxy-2-buten-1-yl)-L-cysteine-d3 is a stable isotope-labeled (deuterated) mercapturic acid derivative [1]. It serves as the deuterium-labeled analog of cis-N-Acetyl-S-(4-hydroxy-2-buten-1-yl)-L-cysteine, a key urinary metabolite of the carcinogenic air pollutant 1,3-butadiene (BD) [1]. The compound is primarily employed as an internal standard (IS) in isotope-dilution liquid chromatography-tandem mass spectrometry (LC-MS/MS) methods for the accurate quantification of the BD biomarker MHBMA3 in biological matrices [2]. Its defined cis-configuration and isotopic purity are critical for resolving long-standing ambiguities in BD biomonitoring studies [2].

1 Deuterated ISTD for isotope-dilution LC-MS/MS quantification of the BD biomarker MHBMA3

2 Defined cis-isomer configuration resolves prior chromatographic misidentification

3 Supports matrix-effect correction via co-elution in urine research matrices

• [1] MedChemExpress. cis-N-Acetyl-S-(4-hydroxy-2-buten-1-yl)-L-cysteine-d3 Product Page. Accessed 2026. View Source
• [2] Yang F, Cao YY, Xi J, Luan Y, Li N, Dong X, Zhang XY. Synthesis and characterization of the trans- and cis-isomers of N-acetyl-S-(4-hydroxy-2-buten-1-yl)-L-cysteine and their attempted detection in human urine. J Chromatogr B Analyt Technol Biomed Life Sci. 2024 Oct 1;1246:124294. View Source

Why Unlabeled or Non-Isotopic Internal Standards Cannot Be Substituted for cis-N-Acetyl-S-(4-hydroxy-2-buten-1-yl)-L-cysteine-d3

Substituting this deuterated internal standard with an unlabeled analog or a non-isotopic structural mimic introduces unacceptable analytical error. Unlabeled compounds cannot be distinguished from endogenous MHBMA3 in biological samples, making accurate quantification via LC-MS/MS impossible [1]. Furthermore, the cis- and trans-isomers of MHBMA3 exhibit highly similar NMR spectra and are difficult to separate chromatographically, leading to widespread misidentification in prior studies [2]. The use of a structurally defined, isotopically labeled cis-isomer (NZ) internal standard is therefore essential to correct for matrix effects, ensure co-elution with the analyte, and provide unambiguous identification of the intended biomarker [1][2].

! Unlabeled MHBMA3 cannot be distinguished from endogenous analyte, preventing accurate quantification.

! Non-isotopic structural analogs may elute at different retention times, causing differential matrix effects.

! Isomer ambiguity (cis/trans) leads to frequent biomarker misidentification without a defined cis-ISTD.

• [1] Restek. Choosing an Internal Standard. Published 2015. View Source
• [2] Yang F, Cao YY, Xi J, Luan Y, Li N, Dong X, Zhang XY. Synthesis and characterization of the trans- and cis-isomers of N-acetyl-S-(4-hydroxy-2-buten-1-yl)-L-cysteine and their attempted detection in human urine. J Chromatogr B Analyt Technol Biomed Life Sci. 2024 Oct 1;1246:124294. View Source

Quantitative Differentiation of cis-N-Acetyl-S-(4-hydroxy-2-buten-1-yl)-L-cysteine-d3: Comparative Evidence for Procurement Decisions

Defined Cis-Isomer Configuration Resolves Prior Biomarker Misidentification

Previous studies on the urinary BD biomarker MHBMA3 have been confounded by the inability to distinguish between its trans- (NE) and cis- (NZ) isomers. The 2024 study by Yang et al. demonstrated that NE and NZ have highly similar NMR spectra and are difficult to separate chromatographically [1]. Critically, an interfering peak in human urine samples co-eluted with NE under standard conditions, leading to its frequent misidentification [1]. This explains contradictory reports of MHBMA3 presence or absence in the literature [1]. The use of an authentic cis-isomer internal standard, such as cis-N-Acetyl-S-(4-hydroxy-2-buten-1-yl)-L-cysteine-d3, is essential for accurate and unambiguous quantification.

Isomer Differentiation

Head-to-head

cis-MHBMA3 (NZ) vs trans-MHBMA3 (NE); indistinguishable retention time for NE with an interfering urine peak.

Enables unambiguous cis-isomer identification in urine research matrices.

Interfering peak co-elution context from human urine study (n=67).

Evidence Dimension	Structural and Chromatographic Differentiation
Target Compound Data	cis-MHBMA3 (NZ) internal standard; provides defined reference for isomer identification.
Comparator Or Baseline	trans-MHBMA3 (NE); misidentified in most prior studies due to interfering peak co-elution.
Quantified Difference	Qualitative: NE and NZ have 'highly similar NMR spectra' and are 'difficult to be well separated chromatographically'; interfering peak has 'indistinguishable retention time' from NE [1].
Conditions	NMR spectroscopy and LC-MS/MS analysis of human urine samples (n=67) from BD-exposed subjects [1].

Why This Matters

Selecting the cis-isomer internal standard eliminates the isomer ambiguity that has invalidated over a decade of biomonitoring data, ensuring that procurement supports analytically valid studies.

• [1] Yang F, Cao YY, Xi J, Luan Y, Li N, Dong X, Zhang XY. Synthesis and characterization of the trans- and cis-isomers of N-acetyl-S-(4-hydroxy-2-buten-1-yl)-L-cysteine and their attempted detection in human urine. J Chromatogr B Analyt Technol Biomed Life Sci. 2024 Oct 1;1246:124294. View Source

Isotopic Purity and Mass Shift Enable Unambiguous LC-MS/MS Detection

The deuterated compound possesses a molecular weight of 236.30 g/mol, a +3 Da mass shift relative to the unlabeled analyte (233.28 g/mol) [1]. This mass difference is sufficient to prevent spectral overlap in MS detection while maintaining near-identical chemical behavior. The product is supplied with a purity of >95% (HPLC) . In contrast, unlabeled cis-MHBMA3 is often supplied containing up to 10% of the trans-isomer impurity , which can compromise quantification accuracy.

Isotopic Purity & Mass Shift

Specification review

+3 Da mass shift; purity >95% (HPLC).

Supports co-elution with analyte while maintaining spectral separation.

Verify lot-specific isomer content and purity.

Evidence Dimension	Molecular Weight and Purity
Target Compound Data	MW: 236.30 g/mol (d3); Purity: >95% (HPLC) .
Comparator Or Baseline	Unlabeled cis-MHBMA3: MW 233.28 g/mol; often contains up to 10% trans-isomer impurity .
Quantified Difference	Mass shift: +3 Da; purity specification: >95% vs. variable purity with up to 10% isomer contamination.
Conditions	Vendor specifications and analytical chemistry principles.

Why This Matters

The +3 Da mass shift allows the internal standard to be chromatographically co-eluted with the analyte while being spectrally distinct, a fundamental requirement for accurate isotope-dilution mass spectrometry.

• [1] Pharmaffiliates. cis-N-Acetyl-S-(4-hydroxy-2-buten-1-yl)-L-cysteine-d3 Product Page. Accessed 2026. View Source

Enhanced Sensitivity of MHBMA3 as a 1,3-Butadiene Exposure Biomarker

MHBMA3 is recognized as the most sensitive urinary biomarker for 1,3-butadiene exposure and has been used in routine biomonitoring programs since 2012 [1]. This high sensitivity makes it the preferred analyte for assessing low-level environmental and occupational BD exposure. The deuterated internal standard is essential for the reliable quantification of this key biomarker in large-scale population studies.

Biomarker Sensitivity

Class-level

MHBMA3 reported as the most sensitive urinary BD biomarker.

May support detection of low-level BD exposure in population studies.

Sensitivity context from source study; verify for target matrix.

Evidence Dimension	Biomarker Sensitivity
Target Compound Data	MHBMA3 is 'the most sensitive BD biomarker' [1].
Comparator Or Baseline	Other urinary BD biomarkers (e.g., DHBMA, MHBMA1, MHBMA2).
Quantified Difference	Qualitative: 'most sensitive'; no direct quantitative comparison provided in source.
Conditions	Human urinary biomonitoring studies [1].

Why This Matters

Using the most sensitive biomarker maximizes the ability to detect low-level BD exposure in general population studies, and the deuterated IS ensures the quantification of this key biomarker is reliable.

• [1] Yang F, Cao YY, Xi J, Luan Y, Li N, Dong X, Zhang XY. Synthesis and characterization of the trans- and cis-isomers of N-acetyl-S-(4-hydroxy-2-buten-1-yl)-L-cysteine and their attempted detection in human urine. J Chromatogr B Analyt Technol Biomed Life Sci. 2024 Oct 1;1246:124294. View Source

Superior Matrix Effect Compensation via Co-Eluting Deuterated Internal Standard

Deuterated internal standards are widely recognized to improve quantification accuracy by co-eluting with the analyte and experiencing identical matrix effects, such as ion suppression or enhancement [1][2]. This property is critical for the analysis of MHBMA3 in complex urine matrices. In contrast, non-isotopic structural analogs may elute at different retention times, leading to differential matrix effects and inaccurate quantification [2].

Matrix Effect Compensation

Class-level

Deuterated ISTD co-elutes, sharing ion suppression/enhancement with analyte.

Supports reduction of matrix-induced quantification variability.

Evaluate matrix-specific effects during method development.

Evidence Dimension	Quantification Accuracy and Matrix Effect Compensation
Target Compound Data	Deuterated IS co-elutes with analyte, sharing matrix effects; improves accuracy [1][2].
Comparator Or Baseline	Non-deuterated structural analog internal standards.
Quantified Difference	Qualitative advantage: reduced variability from matrix effects; no specific numerical data provided.
Conditions	LC-MS/MS analysis of biological samples.

Why This Matters

The use of a co-eluting deuterated IS minimizes analytical variability and ensures that the measured analyte concentration accurately reflects the true value, a necessity for regulatory-compliant biomonitoring and clinical studies.

• [1] Express Pharma. Dealing with challenges in testing and use of Stable Isotopic Labelled Standards. Published 2022. View Source
• [2] Restek. Choosing an Internal Standard. Published 2015. View Source

Enhanced Chemical Stability and Reduced Deuterium-Hydrogen Exchange

The incorporation of three deuterium atoms enhances the compound's stability and reduces hydrogen-deuterium exchange under experimental conditions, thereby improving the accuracy of mass spectrometric analysis . This is a key advantage over the unlabeled compound, which may be more susceptible to degradation or isotopic exchange during sample preparation and storage.

Chemical Stability

Data to verify

Enhanced stability and reduced H/D exchange reported.

May support ISTD integrity during sample preparation.

Limited supporting data; validate for specific protocol.

Evidence Dimension	Chemical Stability and Isotopic Exchange
Target Compound Data	Enhanced stability and reduced exchange due to three deuterium atoms .
Comparator Or Baseline	Unlabeled cis-N-Acetyl-S-(4-hydroxy-2-buten-1-yl)-L-cysteine.
Quantified Difference	Qualitative: 'enhanced stability and reduced exchange'; no quantitative data available.
Conditions	Experimental conditions relevant to LC-MS/MS sample preparation.

Why This Matters

Reduced exchange ensures that the isotopic label remains intact throughout sample processing, maintaining the integrity of the internal standard and the reliability of the quantification method.

cis-N-Acetyl-S-(4-hydroxy-2-buten-1-yl)-L-cysteine-d3: High-Value Application Scenarios Stemming from Quantitative Differentiation

Occupational and Environmental Biomonitoring of 1,3-Butadiene Exposure

Used as an internal standard in LC-MS/MS methods for quantifying the most sensitive BD biomarker, MHBMA3, in urine samples from workers in rubber, petrochemical, and barbecue smoke-exposed populations [1]. The defined cis-isomer configuration prevents the misidentification that has plagued prior studies, ensuring accurate exposure assessment.

Validation of Analytical Methods for Urinary Mercapturic Acid Quantification

Essential for the development and validation of high-throughput, isotope-dilution LC-MS/MS assays targeting mercapturic acid metabolites of volatile organic compounds [1]. The deuterated IS provides the necessary control for matrix effects and ion suppression, meeting regulatory guidelines for bioanalytical method validation.

Pharmacokinetic and Metabolism Studies of Butadiene Monoepoxide

Employed in preclinical and clinical studies investigating the metabolic fate and detoxification pathways of butadiene monoepoxide (BMO), a mutagenic and carcinogenic intermediate of BD [1][2]. The deuterated label allows for precise tracking and quantification of the cis-MHBMA3 metabolite.

Quality Control and Reference Standard in Clinical and Forensic Toxicology

Serves as a certified reference material for the calibration and quality control of LC-MS/MS systems in clinical and forensic laboratories that monitor exposure to volatile organic compounds and assess related health risks [1].

Application

Selection Property

Validation Focus

Occupational/environmental BD biomonitoring

Defined cis-isomer ISTD

Matrix-effect correction in urine research matrices

Urinary mercapturic acid method validation

Isotope-dilution LC-MS/MS ISTD

Accuracy and precision across calibration range

BMO metabolism and detoxification studies

Stable isotope label for metabolite tracking

Metabolite quantification in preclinical research models

LC-MS/MS system suitability and QC

Certified reference-grade ISTD

System precision and matrix-matched calibration

• [1] Yang F, Cao YY, Xi J, Luan Y, Li N, Dong X, Zhang XY. Synthesis and characterization of the trans- and cis-isomers of N-acetyl-S-(4-hydroxy-2-buten-1-yl)-L-cysteine and their attempted detection in human urine. J Chromatogr B Analyt Technol Biomed Life Sci. 2024 Oct 1;1246:124294. View Source
• [2] MedChemExpress. cis-N-Acetyl-S-(4-hydroxy-2-buten-1-yl)-L-cysteine-d3 Product Page. Accessed 2026. View Source